Cas no 2202289-60-7 (6-cyclopropyl-2-{[1-(1H-indole-4-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-cyclopropyl-2-{[1-(1H-indole-4-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one
• CAS No: 2202289-60-7
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 5461459
• Update Time: 2025-07-02

6-cyclopropyl-2-{[1-(1H-indole-4-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropyl-2-[[1-(1H-indol-4-ylcarbonyl)-4-piperidinyl]methyl]-3(2H)-pyridazinone
• 6-cyclopropyl-2-{[1-(1H-indole-4-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C22H24N4O2/c27-21-7-6-19(16-4-5-16)24-26(21)14-15-9-12-25(13-10-15)22(28)18-2-1-3-20-17(18)8-11-23-20/h1-3,6-8,11,15-16,23H,4-5,9-10,12-14H2
• InChI Key： WCMVBIZSOUSTTH-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2CCN(C(C3=CC=CC4=C3C=CN4)=O)CC2)N=C(C2CC2)C=C1

Additional information on 6-cyclopropyl-2-{[1-(1H-indole-4-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one

Introduction to 6-cyclopropyl-2-{[1-(1H-indole-4-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one and Its Significance in Modern Chemical Biology

6-cyclopropyl-2-{[1-(1H-indole-4-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one, identified by its CAS number 2202289-60-7, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The compound’s unique structural features, including the cyclopropyl group and the piperidine moiety linked to an indole carbonyl group, contribute to its distinctive chemical profile and biological activity.

The dihydropyridazinone core of this molecule is particularly noteworthy, as it is a scaffold that has been explored in various contexts for its ability to interact with biological targets. Dihydropyridazines are known for their versatility in medicinal chemistry, often serving as key components in molecules designed to modulate enzyme activity or receptor binding. In the case of 6-cyclopropyl-2-{[1-(1H-indole-4-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one, the presence of the cyclopropyl substituent may enhance lipophilicity, while the indole-piperidine conjugate could influence solubility and metabolic stability, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the indole moiety may interact with specific amino acid residues in protein targets, potentially leading to inhibitory or modulatory effects. This has opened up avenues for exploring its utility in treating a range of conditions, from neurological disorders to inflammatory diseases. The piperidine ring, on the other hand, is often associated with enhanced binding affinity and selectivity, which are critical factors in drug design.

The synthesis of 6-cyclopropyl-2-{[1-(1H-indole-4-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yields and purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. Additionally, modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts while maintaining high reaction efficiency.

In terms of biological evaluation, preliminary studies have hinted at the compound’s potential as an inhibitor of certain kinases and enzymes implicated in cancer progression. The cyclopropyl group, known for its ability to stabilize carbocations, may contribute to the compound’s reactivity at biological targets. Furthermore, the indole-piperidine scaffold has shown promise in modulating neurotransmitter receptors, suggesting potential applications in neuropharmacology. These findings underscore the importance of structural diversity in drug discovery and highlight how modifications at specific positions can significantly alter biological activity.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 6-cyclopropyl-2-{[1-(1H-indole-4-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one. Predictive models can analyze vast datasets to identify structural features that correlate with desired pharmacological properties. This approach has led to more targeted experimental designs and reduced reliance on empirical screening alone. As a result, compounds like this one are being rapidly advanced through preclinical testing, with hopes of entering clinical trials soon.

The future prospects for 6-cyclopropyl-2-{[1-(1H-indole-4-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one are bright, particularly as our understanding of disease mechanisms continues to evolve. Its unique structural features make it a versatile tool for investigating novel therapeutic strategies. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into tangible benefits for patients worldwide. As research progresses, it is likely that additional derivatives will be synthesized and evaluated, further expanding the therapeutic potential of this class of compounds.